Aluminum
Overview
Description
Chemistry of Aluminium(I)
Aluminium(I) compounds have been synthesized through the reduction of Al-X bonds, where X represents a halide. The use of bulky ligands has led to the formation of tetrameric aluminium(I) compounds, while monomeric aluminium(I) compounds have been stabilized with monovalent chelating ligands. Theoretical studies on these monomeric compounds have provided insights into their Lewis basicity, which is significant due to the presence of a lone pair of electrons. This characteristic is crucial for the synthesis of aluminium-containing heterocyclic compounds and for reactions with unsaturated compounds and Lewis acids .
Synthesis and Characterization of Aluminium-based Compounds
A novel polynuclear aluminium complex, Al(13)(OH)(30)(H2O)15Cl9, has been synthesized from recycled aluminium cans. The complex was characterized using XRD, SEM, FESEM, and various spectroscopic techniques, revealing its crystalline structure and octahedral coordination of aluminium nuclei. Thermal characterization was also performed, indicating the stability of the compound .
Intramolecularly Coordinated Aluminum Compounds
Neutral and cationic aluminum compounds with an intramolecular donating ligand have been synthesized and characterized. The molecular structures of these compounds were determined using single-crystal X-ray analyses, revealing interesting features such as a bridging methyl group between aluminum and boron atoms in the cationic compound .
Porous Aluminium Metal-Organic Frameworks
Two new aluminium-based metal-organic frameworks (MOFs) have been synthesized using a solvothermal route. These MOFs exhibit high porosity and specific pore volumes, making them potential candidates for hydrogen storage applications. The structures consist of aluminium coordination octahedra bridged by organic linkers, and their hydrogen adsorption capacities have been measured at various pressures and temperatures .
Nucleophilic Aluminyl Anion Chemistry
An anionic aluminium(I) nucleophile has been synthesized, displaying unique reactivity in the formation of aluminium-element covalent bonds and in the C-H oxidative addition of benzene. This reactivity suggests potential applications in metal-carbon and metal-metal bond-forming reactions, challenging the traditional view of aluminium compounds as electrophilic Lewis acids .
Aluminum Complexes with Schiff Base Ligands
Aluminum complexes derived from a hexadentate salen-type Schiff base have been synthesized and characterized. These complexes exhibit catalytic activity for the synthesis of cyclic carbonates from epoxides and CO2, demonstrating the versatility of aluminum complexes in catalysis .
Amidinate Aluminum Complexes
Mono- and bis(amidinate) aluminum complexes have been synthesized, with structures influenced by steric interactions between substituents. These complexes have been characterized by X-ray crystallography, providing insights into the steric environment at aluminum and its influence on bonding angles .
Metalloid Aluminum and Gallium Clusters
Metalloid clusters of aluminum and gallium have been synthesized, showcasing the differences between these elements at the molecular level. The clusters contain a core of metal atoms protected by a ligand shell, and their atomic arrangements are reminiscent of the elements' structures. These clusters represent the largest structurally characterized metalloid clusters with respect to the naked metal-atom core .
Scientific Research Applications
Aluminum in Materials Engineering
- Field : Materials Engineering
- Application : Aluminum has proven to be one of the most versatile metallic materials in applications where weight reduction plays a fundamental role . The development of new alloys that improve mechanical properties and corrosion resistance while maintaining a light weight is an important line of research .
- Methods : Techniques such as solid phase processing, semi-solid processing, the liquid die forging process, powder metallurgy, sheet hydroforming, incremental forming, additive manufacturing and friction stir welding are used to manufacture better-performing aluminum-based components .
- Results : Many of the advances produced in the design and processing of alloys have been obtained thanks to modeling and simulation techniques .
Aluminum Recycling
- Field : Environmental Science
- Application : The possibility of recycling aluminum alloys an indefinite number of times is another of its great attractions .
- Methods : The recycling process involves collecting and processing aluminum scrap, melting it down, and then reforming it into new products .
- Results : This process reduces the need for new raw materials and decreases energy usage .
Aluminum in 3D Printing
- Field : Manufacturing Technology
- Application : 3D printing allows for complex, lightweight aluminum structures with minimal waste .
- Methods : Aluminum powder is used in a layer-by-layer additive manufacturing process to create 3D objects .
- Results : This technology has enabled the creation of complex structures that were previously impossible or very difficult to manufacture .
Aluminum in Artificial Intelligence
- Field : Artificial Intelligence
- Application : AI-powered optimization tools are improving production efficiency and reducing energy consumption in aluminum production .
- Methods : Machine learning algorithms are used to optimize the production process, reducing waste and improving efficiency .
- Results : These AI tools have led to significant improvements in production efficiency and energy consumption .
Aluminum in Renewable Energy
- Field : Renewable Energy
- Application : Metal aluminum can be used in the manufacturing of solar cell components and auxiliary equipment .
- Methods : Aluminum’s properties make it a suitable material for these applications .
- Results : The use of aluminum in renewable energy applications has contributed to the efficiency and effectiveness of these technologies .
Aluminum in Aerospace
- Field : Aerospace Engineering
- Application : Due to its malleability, ductility, and corrosion resistance, aluminum is widely used in the aerospace industry .
- Methods : Aluminum is used in the construction of various aircraft components, including the fuselage, wings, and engine parts .
- Results : The use of aluminum has significantly reduced the weight of aircraft, leading to improved fuel efficiency and performance .
Aluminum in Foundry Technologies
- Field : Foundry Technologies
- Application : Aluminum alloys are frequently chosen for complex geometry castings/products with high property demands due to their excellent castability and favorable relations between strength and weight in as-cast state and especially in a heat-treated state .
- Methods : The redesigning of the chemical composition of high-strength aluminum alloys has become significant for safety-critical structural components in numerous industries .
- Results : The synergy of alloying and trace elements contributes to the wide range of intermetallic phases’ evolution .
Aluminum in Electrical Properties Measurements
- Field : Electrical Engineering
- Application : Aluminum alloys are used in the production of electrical components due to their increased conductivity .
- Methods : The production and testing of these alloys involve various control methods and thermal analysis .
- Results : The use of aluminum in electrical applications has contributed to the efficiency and effectiveness of these technologies .
Aluminum in Food Industry Packaging
- Field : Food Science
- Application : Aluminum is used in the food industry for packaging due to its eco-friendly nature and recyclability .
- Methods : Aluminum is shaped into various forms for packaging, including cans, foils, and containers .
- Results : The use of aluminum in food packaging has contributed to the sustainability and efficiency of the food industry .
Aluminum in Hydrogen Storage
- Field : Energy Storage
- Application : Metal aluminum exhibits high performance and a long lifespan in hydrogen storage and energy storage devices .
- Methods : Aluminum is used in the production of hydrogen storage devices due to its properties .
- Results : The use of aluminum in hydrogen storage has contributed to the efficiency and effectiveness of these technologies .
Aluminum in Corrosion Studies
- Field : Corrosion Studies
- Application : Aluminum’s predominantly anti-erosion and -corrosion properties make it a material of choice in corrosion studies .
- Methods : Various tests and simulations are conducted to study the corrosion behavior of aluminum and its alloys .
- Results : The results of these studies contribute to the development of corrosion-resistant materials and coatings .
Aluminum in Meso-Scale Analysis
- Field : Meso-Scale Analysis
- Application : Aluminum is used in meso-scale analysis to understand the mechanical behavior of aluminum alloys .
- Methods : Techniques such as stochastic analysis and molecular dynamics are used .
- Results : These analyses provide a deeper understanding of the micro- and mesoscopic mechanisms that explain the mechanical behavior of aluminum alloys .
Aluminum in Medical Devices
- Field : Medical Science
- Application : Aluminum is used in medical devices, such as prosthetics and dental implants, due to its biocompatibility, corrosion resistance, and lightweight properties .
- Methods : Aluminum is shaped into various forms for these applications, including prosthetics and implants .
- Results : The use of aluminum in medical devices has contributed to the efficiency and effectiveness of these technologies .
Aluminum in Pharmaceutical Packaging
- Field : Pharmaceutical Science
- Application : Aluminum is used in pharmaceutical packaging to protect drugs from moisture and light .
- Methods : Aluminum is shaped into various forms for packaging, including foils and containers .
- Results : The use of aluminum in pharmaceutical packaging has contributed to the sustainability and efficiency of the pharmaceutical industry .
Aluminum in Foundry Technologies
- Field : Foundry Technologies
- Application : Aluminum alloys are frequently chosen for complex geometry castings/products with high property demands due to their excellent castability and favorable relations between strength and weight in as-cast state and especially in a heat-treated state .
- Methods : The redesigning of the chemical composition of high-strength aluminum alloys has become significant for safety-critical structural components in numerous industries .
- Results : The synergy of alloying and trace elements contributes to the wide range of intermetallic phases’ evolution .
Aluminum in Electrical Properties Measurements
- Field : Electrical Engineering
- Application : Aluminum alloys are used in the production of electrical components due to their increased conductivity .
- Methods : The production and testing of these alloys involve various control methods and thermal analysis .
- Results : The use of aluminum in electrical applications has contributed to the efficiency and effectiveness of these technologies .
Aluminum in Food Industry Packaging
- Field : Food Science
- Application : Aluminum is used in the food industry for packaging due to its eco-friendly nature and recyclability .
- Methods : Aluminum is shaped into various forms for packaging, including cans, foils, and containers .
- Results : The use of aluminum in food packaging has contributed to the sustainability and efficiency of the food industry .
Aluminum in Hydrogen Storage
- Field : Energy Storage
- Application : Metal aluminum exhibits high performance and a long lifespan in hydrogen storage and energy storage devices .
- Methods : Aluminum is used in the production of hydrogen storage devices due to its properties .
- Results : The use of aluminum in hydrogen storage has contributed to the efficiency and effectiveness of these technologies .
Safety And Hazards
While exposure to aluminum is usually not harmful, exposure to high levels can affect your health . Workers who breathe large amounts of aluminum dusts can have lung problems, such as coughing or abnormal chest X-rays . Moreover, aluminum is a combustible solid and its finely divided dust is easily ignited; it may cause explosions .
Future Directions
Aluminum is an essential material for the energy transition towards low carbon energy sources, and its demand will grow massively by 2050 . This metal will be a privileged ally not only in the lightening of vehicles but also in creating electrical infrastructure, solar panels, and wind turbines . Technological advancements are shaping the future of aluminum: Additive Manufacturing 3D printing allows for complex, lightweight aluminum structures with minimal waste. Artificial Intelligence (AI) powered optimization tools are improving production efficiency and reducing energy consumption .
properties
IUPAC Name |
aluminum | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAGFODPZIPBFFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Al] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Al | |
Record name | ALUMINIUM | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3040273 | |
Record name | Aluminum | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3040273 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
26.981538 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid, Liquid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid, A silvery-grey powder or tiny sheets, Silvery-white, malleable, ductile, odorless metal; [NIOSH], Solid, Silvery-white, malleable, ductile, odorless metal. | |
Record name | Aluminum | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | ALUMINIUM | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Aluminum | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/287 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | Aluminum | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001247 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | Aluminum | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Boiling Point |
4221 °F | |
Record name | Aluminum | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Solubility |
Insoluble in water and in organic solvents. Soluble in dilute hydrochloric acid., Insoluble | |
Record name | ALUMINIUM | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Aluminum | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
2.70 | |
Record name | Aluminum | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Pressure |
0 mmHg (approx) | |
Record name | Aluminum | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Mechanism of Action |
Aluminum Acetate is an astringent. An astrignent is a chemical that tends to shrink or constrict body tissues, usually locally after topical medicinal application. The shrinkage or constriction is through osmotic flow of water (or other fluids) away from the area where the astringent was applied. Astringent medicines cause shrinkage of mucous membranes or exposed tissues and are often used internally to check discharge of blood serum or mucous secretions. This can happen with a sore throat, hemorrhages, diarrhea, or with peptic ulcers. Externally applied astringents, which cause mild coagulation of skin proteins, dry, harden, and protect the skin. Acne sufferers are often advised to use astringents if they have oily skin. Astringents also help heal stretch marks and other scars. Mild astringent solutions are used in the relief of such minor skin irritations as those resulting from superficial cuts, allergies, insect bites, or fungal infections such as athlete's foot. | |
Record name | Aluminium | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01370 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Product Name |
Aluminum | |
CAS RN |
7429-90-5, 91728-14-2 | |
Record name | Aluminum | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7429-90-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Aluminum | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007429905 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Aluminium | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01370 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Aluminum | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Aluminum | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3040273 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Aluminium | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.248 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Aluminum | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.123.538 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | aluminium | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ALUMINUM | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CPD4NFA903 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | Aluminum | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001247 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
1220 ° F, 660 °C, 1220 °F | |
Record name | Aluminium | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01370 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Aluminum | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/287 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | Aluminum | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001247 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | Aluminum | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
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Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.